Cas no 1040715-40-9 (1-(4-chlorophenyl)-4-[2-(thiophen-2-yl)ethyl]-octahydro-6lambda6-thieno[3,4-b]pyrazine-2,6,6-trione)

• Product Name: 1-(4-chlorophenyl)-4-[2-(thiophen-2-yl)ethyl]-octahydro-6lambda6-thieno[3,4-b]pyrazine-2,6,6-trione
• CAS No: 1040715-40-9
• MF: C₁₈H₁₉ClN₂O₃S₂
• MW: 410.938060998917
• CID: 6305670
• PubChem ID: 44054723
• Update Time: 2025-07-02

1-(4-chlorophenyl)-4-[2-(thiophen-2-yl)ethyl]-octahydro-6lambda6-thieno[3,4-b]pyrazine-2,6,6-trione Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)-4-[2-(thiophen-2-yl)ethyl]-octahydro-6lambda6-thieno[3,4-b]pyrazine-2,6,6-trione
• 1-(4-chlorophenyl)-4-(2-(thiophen-2-yl)ethyl)hexahydrothieno[3,4-b]pyrazin-2(1H)-one 6,6-dioxide
• 1040715-40-9
• 4-(4-chlorophenyl)-6,6-dioxo-1-(2-thiophen-2-ylethyl)-4a,5,7,7a-tetrahydro-2H-thieno[3,4-b]pyrazin-3-one
• AKOS024505356
• VU0640844-1
• F5295-0314

• Inchi： 1S/C18H19ClN2O3S2/c19-13-3-5-14(6-4-13)21-17-12-26(23,24)11-16(17)20(10-18(21)22)8-7-15-2-1-9-25-15/h1-6,9,16-17H,7-8,10-12H2
• InChI Key： DUDJAHTUEYGCPO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C(CN(CCC2=CC=CS2)C2CS(CC12)(=O)=O)=O

Computed Properties

• Exact Mass: 410.0525625g/mol
• Monoisotopic Mass: 410.0525625g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 631
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 94.3Ų

Additional information on 1-(4-chlorophenyl)-4-[2-(thiophen-2-yl)ethyl]-octahydro-6lambda6-thieno[3,4-b]pyrazine-2,6,6-trione

Comprehensive Overview of 1-(4-chlorophenyl)-4-[2-(thiophen-2-yl)ethyl]-octahydro-6lambda6-thieno[3,4-b]pyrazine-2,6,6-trione (CAS No. 1040715-40-9)

1-(4-chlorophenyl)-4-[2-(thiophen-2-yl)ethyl]-octahydro-6lambda6-thieno[3,4-b]pyrazine-2,6,6-trione (CAS No. 1040715-40-9) is a structurally complex heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This compound features a unique combination of thiophene, pyrazine, and chlorophenyl moieties, making it a versatile intermediate for the development of novel bioactive molecules. Researchers and industry professionals frequently search for this compound due to its potential applications in drug discovery and organic electronics.

The molecular structure of 1-(4-chlorophenyl)-4-[2-(thiophen-2-yl)ethyl]-octahydro-6lambda6-thieno[3,4-b]pyrazine-2,6,6-trione includes a thieno[3,4-b]pyrazine core, which is known for its electron-rich properties and ability to participate in π-π stacking interactions. These characteristics are particularly relevant in the context of current trends in organic semiconductors and photovoltaic materials, where researchers are exploring new compounds for energy-efficient devices. The presence of the 4-chlorophenyl group also enhances the compound's potential as a building block for pharmaceutical intermediates, especially in the design of kinase inhibitors and other targeted therapies.

In recent years, the demand for specialty chemicals like 1-(4-chlorophenyl)-4-[2-(thiophen-2-yl)ethyl]-octahydro-6lambda6-thieno[3,4-b]pyrazine-2,6,6-trione has increased due to advancements in high-throughput screening and combinatorial chemistry. This compound is often referenced in patent literature related to central nervous system (CNS) drug candidates and anti-inflammatory agents, aligning with the growing focus on neurological and immunological therapeutics. Its CAS No. 1040715-40-9 serves as a critical identifier for researchers sourcing high-purity samples for experimental studies.

From a synthetic chemistry perspective, the preparation of 1-(4-chlorophenyl)-4-[2-(thiophen-2-yl)ethyl]-octahydro-6lambda6-thieno[3,4-b]pyrazine-2,6,6-trione involves multi-step organic transformations, including cyclization reactions and functional group manipulations. The compound's thiophene-ethyl side chain contributes to its solubility profile, making it suitable for various formulation development applications. This aspect is particularly relevant to pharmaceutical scientists optimizing drug delivery systems for improved bioavailability.

The compound's potential extends beyond pharmaceuticals into the realm of material science, where its conjugated system and heteroatom-rich structure make it a candidate for organic light-emitting diodes (OLEDs) and conductive polymers. With the rise of green chemistry initiatives, researchers are also investigating eco-friendly synthetic routes to produce 1-(4-chlorophenyl)-4-[2-(thiophen-2-yl)ethyl]-octahydro-6lambda6-thieno[3,4-b]pyrazine-2,6,6-trione with minimal environmental impact. This aligns with the increasing emphasis on sustainable chemical production in both academic and industrial settings.

Analytical characterization of CAS No. 1040715-40-9 typically involves advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods are crucial for verifying the compound's purity and structural integrity, especially when used as a reference standard in quality control laboratories. The compound's unique spectral signatures make it distinguishable from related heterocyclic derivatives in complex mixtures.

In the context of drug discovery, the thieno[3,4-b]pyrazine scaffold present in 1-(4-chlorophenyl)-4-[2-(thiophen-2-yl)ethyl]-octahydro-6lambda6-thieno[3,4-b]pyrazine-2,6,6-trione has shown promise in modulating various biological targets. Recent publications have highlighted similar structures as potential allosteric modulators of G-protein-coupled receptors (GPCRs), which are important targets for neurological disorders. This connection to precision medicine approaches makes the compound particularly interesting for researchers exploring personalized therapeutic strategies.

The commercial availability of 1-(4-chlorophenyl)-4-[2-(thiophen-2-yl)ethyl]-octahydro-6lambda6-thieno[3,4-b]pyrazine-2,6,6-trione through specialty chemical suppliers has facilitated its adoption in various research programs. When sourcing this compound, scientists often search for information about its storage conditions, handling precautions, and solubility data—key practical considerations for experimental work. Suppliers typically provide this compound with detailed certificates of analysis to ensure reproducibility in research applications.

Looking toward future applications, the versatility of CAS No. 1040715-40-9 suggests potential in emerging fields such as bioorthogonal chemistry and proteolysis-targeting chimeras (PROTACs). The compound's ability to serve as a molecular scaffold for further derivatization makes it valuable for structure-activity relationship (SAR) studies in medicinal chemistry. As research continues to uncover new biological targets and material properties, the significance of this compound is likely to grow across multiple scientific disciplines.

In summary, 1-(4-chlorophenyl)-4-[2-(thiophen-2-yl)ethyl]-octahydro-6lambda6-thieno[3,4-b]pyrazine-2,6,6-trione represents an important chemical entity with diverse applications in pharmaceutical development and materials science. Its unique structural features, identified by CAS No. 1040715-40-9, continue to inspire innovative research across chemistry and related fields. The compound's relevance to current scientific trends ensures its ongoing importance in both academic investigations and industrial applications.